Cas no 2229083-12-7 ({1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol
• CAS No: 2229083-12-7
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• CID: 6588153
• PubChem ID: 165708766
• Update Time: 2025-05-28

{1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol
• EN300-1762815
• 2229083-12-7
• {1-[(2,5-difluoro-4-methylphenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C12H14F2O/c1-8-4-11(14)9(5-10(8)13)6-12(7-15)2-3-12/h4-5,15H,2-3,6-7H2,1H3
• InChI Key： JMNSJRFPAZYOAR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CC1(CO)CC1)F

Computed Properties

• Exact Mass: 212.10127139g/mol
• Monoisotopic Mass: 212.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol

Research Briefing on {1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol (CAS: 2229083-12-7)

The compound {1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol (CAS: 2229083-12-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of {1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol, which include a cyclopropyl ring and difluoromethylphenyl moiety. These structural elements are known to confer enhanced metabolic stability and bioavailability, making the compound a promising candidate for further pharmacological evaluation. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields and purity.

In vitro and in vivo studies have demonstrated that {1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol exhibits notable activity against specific biological targets, including enzymes involved in inflammatory pathways and oncogenic signaling. For instance, preliminary data suggest that the compound may act as a modulator of certain kinases, which are critical in the regulation of cell proliferation and survival. These findings have spurred interest in exploring its potential as a lead compound for the development of novel therapeutics for cancer and autoimmune diseases.

Further investigations into the pharmacokinetic and pharmacodynamic properties of {1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol are underway. Early results indicate favorable absorption and distribution profiles, with minimal off-target effects. However, additional studies are required to fully elucidate its safety and efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, {1-(2,5-difluoro-4-methylphenyl)methylcyclopropyl}methanol (CAS: 2229083-12-7) represents a promising scaffold for drug development, with its unique chemical structure and promising biological activity. Continued research efforts will be essential to unlock its full therapeutic potential and address unmet medical needs in various disease areas.